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Compound of Interest

Compound Name: 5-Methylpicolinic acid

CAS No.: 4434-13-3

Cat. No.: B1295617

Get Quote

Foreword: This document serves as an in-depth technical guide for researchers, medicinal chemists, and professionals in drug development on the sy

acid. As a substituted pyridine derivative, this molecule is a versatile heterocyclic building block with significant potential in pharmaceutical design and

proven synthetic protocol, detailed characterization methodologies, and insights into the scientific context of its application, structured to empower res

practical, actionable knowledge.

Section 1: Physicochemical & Spectroscopic Profile
5-Methylpicolinic acid is a white to light-yellow crystalline solid.[1] Its core structure consists of a pyridine ring functionalized with a carboxylic acid a

These features dictate its chemical reactivity and physical properties.

Table 1: Physicochemical Properties of 5-Methylpicolinic Acid

Property Value Source(s)

Chemical Name 5-Methylpyridine-2-carboxylic acid [2]

Synonyms 5-Methyl-2-pyridinecarboxylic acid, 2-Carboxy-5-methylpyridine [1][3]

CAS Number 4434-13-3 [1][2]

Molecular Formula C₇H₇NO₂ [1][2]

Molecular Weight 137.14 g/mol [1][2]

Appearance Off-white to light yellow crystalline powder [1][3]

Melting Point 164-166 °C [1][3]

pKa 1.11 ± 0.50 (Predicted) [3]

Table 2: Key Spectroscopic Data for Structural Confirmation
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Technique Feature Expected Value / O

¹H NMR Aromatic Proton (H6) ~8.5 ppm (d)

Aromatic Proton (H4) ~7.8 ppm (dd)

Aromatic Proton (H3) ~8.0 ppm (d)

Methyl Protons (-CH₃) ~2.4 ppm (s)

Carboxyl Proton (-COOH) >12 ppm (broad s)

IR Spectroscopy O-H stretch (carboxylic acid dimer) 2500-3300 cm⁻¹ (ve

C=O stretch (carbonyl) 1710-1760 cm⁻¹ (strong, sharp)

C=C, C=N stretches (aromatic ring) 1400-1600 cm⁻¹ (multiple bands)

Mass Spectrometry Molecular Ion [M]⁺ m/z = 137

Section 2: Synthesis of 5-Methylpicolinic Acid
Overview of Synthetic Strategies
The most prevalent and reliable method for synthesizing picolinic acid derivatives is the oxidation of the corresponding alkyl-substituted pyridines.[4] F

relevant precursor is 2,5-dimethylpyridine (2,5-lutidine). The challenge lies in the selective oxidation of the methyl group at the 2-position over the one

the pyridine nitrogen atom makes the adjacent C-H bonds of the 2-methyl group more susceptible to oxidation.

Strong oxidizing agents like potassium permanganate (KMnO₄) or nitric acid are commonly employed for this transformation.[4][5][6] The potassium p

documented method suitable for laboratory-scale synthesis.

Recommended Protocol: Permanganate Oxidation of 2,5-Dimethylpyridine
Principle: This synthesis relies on the controlled oxidation of 2,5-dimethylpyridine with potassium permanganate in an aqueous medium. The reaction

the manganese dioxide byproduct is removed, and the product is isolated by careful pH adjustment.

2,5-Dimethylpyridine 5-Methylpicolinic Acid

1. KMnO₄, H₂O, Δ
2. HCl (to pH ~3-4)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 5-Methylpicolinic acid.

Experimental Protocol:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 2,5-dimethy

lutidine).

Addition of Oxidant: While stirring vigorously, heat the mixture to 80-90 °C. Slowly add a solution of potassium permanganate (approx. 3.0 eq) disso

The addition is exothermic; maintain the reaction temperature below 100 °C. The purple color of the permanganate will disappear as it is consumed

will form.

Reaction Completion: After the addition is complete, continue heating the mixture at reflux for an additional 2-4 hours until a spot test with filter pap
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Workup - Removal of MnO₂: Cool the reaction mixture to room temperature. Filter the slurry through a pad of Celite® to remove the manganese dio

ensure complete recovery of the product.

Isolation of Product: Combine the filtrate and washings. If the solution is basic, carefully acidify with concentrated hydrochloric acid (HCl) to a pH of

acids is in this range, causing the product to precipitate out of the solution.

Purification: Cool the acidified solution in an ice bath for at least one hour to maximize precipitation. Collect the solid product by vacuum filtration, w

vacuum. For higher purity, the crude product can be recrystallized from water or an ethanol/water mixture.

Start: Assemble Reaction Apparatus

Charge Flask with 2,5-Dimethylpyridine and Water

Heat Mixture to 80-90°C

Slowly Add Aqueous KMnO₄ Solution
(Maintain Temp < 100°C)

Heat at Reflux for 2-4 Hours

Check for Reaction Completion
(Absence of Purple Color)

Incomplete

Cool Reaction to Room Temperature

Complete

Filter Through Celite® to Remove MnO₂

Wash Filter Cake with Hot Water

Combine Filtrate and Washings

Acidify with HCl to pH 3-4

Cool in Ice Bath to Maximize Precipitation

Collect Product via Vacuum Filtration

Dry Product Under Vacuum

Pure 5-Methylpicolinic Acid

 

Synthesized Compound

Melting Point Analysis
(Purity Check)

IR Spectroscopy
(Functional Group ID)

¹H & ¹³C NMR Spectroscopy
(Structural Elucidation)
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Structurally Confirmed
5-Methylpicolinic Acid
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Caption: Workflow for the structural characterization of the final product.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Principle: ¹H NMR spectroscopy provides detailed information about the electronic environment of hydrogen atoms in the molecule, allowing for unam

Expected Spectrum (in DMSO-d₆):

Aromatic Protons: The pyridine ring will show three distinct signals. The proton at position 6 (adjacent to the nitrogen) will be the most downfield (~8

positions 3 and 4 will appear in the ~7.8-8.0 ppm region, showing doublet and doublet-of-doublets splitting, respectively.

Methyl Protons: The methyl group at position 5 will give a sharp singlet at approximately 2.4 ppm, integrating to three protons.

Carboxyl Proton: The acidic proton of the carboxyl group will appear as a very broad singlet far downfield (typically >12 ppm) due to hydrogen bond
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Infrared (IR) Spectroscopy
Principle: IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of its chemical bonds. [7] Expecte

O-H Stretch: A hallmark of carboxylic acids is an extremely broad absorption band spanning from ~2500 to 3300 cm⁻¹. [8]This broadening is a direc

forms a dimeric structure.

C=O Stretch: A strong, sharp absorption peak will be observed between 1710 and 1760 cm⁻¹, characteristic of the carbonyl group in the carboxylic 

appear as weaker bands just above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl group will be just below 3000 cm⁻¹. [9]* Fingerprint R

and 1600 cm⁻¹ will correspond to the C=C and C=N bond vibrations of the pyridine ring.

Mass Spectrometry (MS)
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight of the compoun

pattern.

Expected Spectrum (Electron Ionization):

Molecular Ion Peak (M⁺): A clear peak should be observed at m/z = 137, corresponding to the exact mass of the molecule. [2]* Key Fragments: Co

include the loss of the carboxyl group (•COOH, 45 Da) to give a fragment at m/z = 92, or the loss of a hydroxyl radical (•OH, 17 Da) to give a fragm

Section 4: Applications and Scientific Context
Role in Medicinal Chemistry and Drug Development
5-Methylpicolinic acid is a valuable scaffold in drug discovery. The pyridine ring is a common feature in many bioactive molecules, and the carboxyl

modification, such as amide bond formation. The methyl group plays a crucial role in modulating the molecule's properties; it can enhance binding aff

interactions, block metabolic pathways to improve pharmacokinetic profiles, or influence the overall conformation of the molecule. [10]Its structural sim

its potential as an intermediate for creating novel therapeutics, including antiviral and anticancer agents. [11]

Utility in Coordination Chemistry
Like its parent compound, picolinic acid, 5-Methylpicolinic acid is an excellent bidentate chelating ligand. [4]The pyridine nitrogen and the carboxyla

form a stable five-membered ring. [12][13]Such compounds are known as coordination complexes or metal complexes. The presence of the methyl g

properties of the pyridine ring and introduce steric bulk, which can be used to fine-tune the stability, reactivity, and catalytic activity of the resulting me

Section 5: Safety and Handling
5-Methylpicolinic acid should be handled with appropriate care in a laboratory setting.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EY

Remove contact lenses, if present and easy to do. Continue rinsing). [3]* Handling Recommendations: Use in a well-ventilated fume hood. Wear st

safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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